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Abstract
This technical guide provides an in-depth exploration of the thermodynamic properties of

diprotium oxide, the most common isotopic variant of water (H₂O). Recognizing the critical

role of this substance across numerous scientific and industrial domains—particularly in

pharmaceutical development where its properties can influence everything from formulation to

final product stability—this document collates essential data, outlines experimental

methodologies for its characterization, and discusses its broader implications. For comparative

purposes, and acknowledging its significance in specialized applications, thermodynamic data

for deuterium oxide (D₂O) is also presented. This guide is intended to be a core reference for

professionals requiring precise and comprehensive data on the thermodynamic behavior of

water.

Introduction: Defining "Diprotium Oxide"
"Diprotium oxide" is the technical term for water in which both hydrogen atoms are the most

common isotope, protium (¹H). Its chemical formula is H₂O. In common parlance, it is simply

known as water or light water. While the term "diprotium oxide" is not frequently used, it
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serves to distinguish it from other isotopic variants, or isotopologues, such as "heavy water"

(deuterium oxide, D₂O), where the hydrogen atoms are the deuterium isotope (²H or D).

Water is a fundamental component in countless biological and chemical processes.[1][2] Its

unique thermodynamic properties are a direct consequence of its molecular structure and the

extensive hydrogen bonding between molecules.[3] In the context of drug development, water

is a ubiquitous solvent, a key player in determining the stability and efficacy of pharmaceutical

products, and a critical component in manufacturing processes.[4][5][6] The concept of "water

activity" is particularly important in predicting the stability of drug formulations.[7]

Thermodynamic Properties of Diprotium Oxide
(H₂O)
The thermodynamic properties of diprotium oxide have been extensively studied and are well-

characterized. The following tables summarize key quantitative data.

Table 1: Fundamental Thermodynamic Properties of Diprotium Oxide (H₂O)

Property Value Conditions

Molar Mass 18.015 g/mol

Triple Point 273.16 K (0.01 °C), 611.73 Pa [8]

Critical Point 647 K (374 °C), 22.1 MPa [8]

Standard Enthalpy of

Formation (liquid)
-285.83 kJ/mol 298.15 K

Standard Molar Entropy (liquid) 69.91 J/(mol·K) 298.15 K

Enthalpy of Fusion 6.01 kJ/mol 273.15 K

Enthalpy of Vaporization 40.68 kJ/mol 373.15 K

Table 2: Isobaric Heat Capacity (Cₚ) of Diprotium Oxide (H₂O) at 0.1 MPa
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Temperature (K) Isobaric Heat Capacity (kJ/(kg·K))

273.15 4.2176

298.15 4.1818

323.15 4.1784

348.15 4.1896

373.15 4.2159

Table 3: Density (ρ) of Saturated Liquid Diprotium Oxide (H₂O)

Temperature (K) Density ( kg/m ³)

273.16 999.79

298.15 997.05

323.15 988.04

348.15 977.75

373.15 958.37

Note: The data presented in the tables are based on internationally accepted formulations,

such as those from the International Association for the Properties of Water and Steam

(IAPWS).

Comparative Data: Thermodynamic Properties of
Deuterium Oxide (D₂O)
Deuterium oxide, or heavy water, exhibits notable differences in its thermodynamic properties

compared to diprotium oxide due to the increased mass of the deuterium isotope.[9] These

differences are critical in applications such as nuclear moderation and isotopic labeling.

Table 4: Fundamental Thermodynamic Properties of Deuterium Oxide (D₂O)
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Property Value Conditions

Molar Mass 20.028 g/mol [10]

Triple Point 276.97 K (3.82 °C) [10]

Critical Point
643.89 K (370.74 °C), 21.66

MPa

Enthalpy of Fusion 6.34 kJ/mol 276.97 K

Enthalpy of Vaporization 41.52 kJ/mol 374.57 K (Boiling Point)

Table 5: Density (ρ) of Saturated Liquid Deuterium Oxide (D₂O)

Temperature (K) Density ( kg/m ³)

276.97 1105.3

298.15 1104.4

323.15 1098.3

348.15 1089.4

373.15 1073.3

Experimental Protocols for Determination of
Thermodynamic Properties
The precise measurement of the thermodynamic properties of water requires sophisticated

experimental techniques. Below are summaries of key methodologies.

Adiabatic Vacuum Calorimetry for Heat Capacity
Measurement
This method is used to determine the heat capacity of a substance in its solid and liquid states.

[11]
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Apparatus: An adiabatic calorimeter is used, which consists of a sample container

surrounded by adiabatic shields. The shields are maintained at the same temperature as the

sample to prevent heat exchange with the surroundings.

Procedure:

A known mass of the sample (e.g., diprotium oxide) is placed in the calorimeter.

The system is cooled to the starting temperature.

A measured amount of electrical energy is supplied to the sample, causing a small

increase in temperature.

The temperature change is precisely measured.

Calculation: The heat capacity (Cₚ) is calculated using the formula: Cₚ = (ΔQ / ΔT) / m where

ΔQ is the heat supplied, ΔT is the temperature change, and m is the mass of the sample.

Data Analysis: The measurements are repeated over a range of temperatures to determine

the temperature dependence of the heat capacity.[11]

Determination of Thermodynamic Properties from Speed
of Sound Measurements
Thermodynamic properties such as density and isobaric heat capacity can be derived from

measurements of the speed of sound.[12]

Apparatus: A pulse-echo or resonant acoustic interferometer is used to measure the speed

of sound in the fluid at various temperatures and pressures.

Procedure:

The fluid is contained in a measurement cell with a known path length.

An acoustic signal is transmitted through the fluid, and the time of flight is measured.

The speed of sound is calculated from the time of flight and the path length.
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Thermodynamic Integration: The measured speed of sound data is used in thermodynamic

integration along with initial values of density and isobaric specific heat capacity at a single

low-pressure isobar to derive other thermodynamic properties over a wide range of

temperatures and pressures.[12]

Visualizations: Workflows and Relationships
Experimental Workflow for Calorimetry
The following diagram illustrates the workflow for determining the heat capacity of diprotium
oxide using adiabatic vacuum calorimetry.
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Sample Preparation

Measurement

Data Analysis

Obtain High-Purity
Diprotium Oxide

Measure Sample Mass
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Cool to Starting
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Record Temperature
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Calculate Heat Capacity
Cₚ = (ΔQ / ΔT) / m

Repeat at Different
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Plot Cₚ vs. Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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